1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(3-methoxyphenyl)-3-methyl-N-(pyridin-4-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(3-methoxyphenyl)-3-methyl-N-(pyridin-4-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C25H25N5O4S/c1-16-23-21(25(31)27-14-17-6-9-26-10-7-17)13-22(18-4-3-5-20(12-18)34-2)28-24(23)30(29-16)19-8-11-35(32,33)15-19/h3-7,9-10,12-13,19H,8,11,14-15H2,1-2H3,(H,27,31)
• InChI Key: LNKAKXFWBJBANI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC(=CC=C3)OC)C(=O)NCC4=CC=NC=C4)C5CCS(=O)(=O)C5
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol

Description

The compound is part of a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers. These compounds are known to be G protein-gated inwardly-rectifying potassium (GIRK) channel activators.

Synthesis Analysis

The synthesis of this compound involves the use of a new ether-based scaffold paired with a novel sulfone-based head group. This has led to the identification of a potent and selective GIRK1/2 activator.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,1-dioxidotetrahydrothiophen-3-yl group, a 3-methoxyphenyl group, a 3-methyl group, and a pyridin-4-ylmethyl group attached to a 1H-pyrazolo[3,4-b]pyridine-4-carboxamide core.

Scientific Research Applications

GIRK Channel Activation

. GIRK channels play a crucial role in regulating neuronal excitability and neurotransmitter release. Activation of these channels can have therapeutic implications for conditions such as epilepsy, pain, and addiction.

Future Directions

The future directions for this compound could involve further optimization of the ether-based scaffold and sulfone-based head group to improve the potency and selectivity of GIRK1/2 activation. Additionally, further studies could be conducted to evaluate the metabolic stability of these compounds.